Cas no 61518-01-2 (Benzenemethanol, 2-(2-furanyl)-, methylcarbamate)
61518-01-2 structure
Product Name:Benzenemethanol, 2-(2-furanyl)-, methylcarbamate
CAS No:61518-01-2
MF:C13H15NO4
MW:249.262503862381
CID:476469
PubChem ID:71395040
Update Time:2025-04-19
Benzenemethanol, 2-(2-furanyl)-, methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 2-(2-furanyl)-, methylcarbamate
- [2-(furan-2-yl)phenyl]methanol,methylcarbamic acid
- DTXSID80816702
- 61518-01-2
- Methylcarbamic acid--[2-(furan-2-yl)phenyl]methanol (1/1)
-
- Inchi: 1S/C11H10O2.C2H5NO2/c12-8-9-4-1-2-5-10(9)11-6-3-7-13-11;1-3-2(4)5/h1-7,12H,8H2;3H,1H3,(H,4,5)
- InChI Key: WVPLCTIRAFGWQN-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C1C=CC=CC=1CO.OC(NC)=O
Computed Properties
- Exact Mass: 249.10015
- Monoisotopic Mass: 249.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.7Ų
Experimental Properties
- PSA: 82.7
Benzenemethanol, 2-(2-furanyl)-, methylcarbamate Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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